Ethyl 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylate
Cat. No. B021449
Key on ui cas rn:
105152-95-2
M. Wt: 432.4 g/mol
InChI Key: MDZZRBJJFFTSAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04851535
Procedure details
In 3 ml of ethanol was suspended 120 mg of 3-aminopyrrolidine dihydrochloride, and 250 mg of triethylamine was added thereto to form a solution. Subsequently, 300 mg of ethyl 7-benzenesulfonyl-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate was added to the solution, and the resulting mixture was subjected to reaction at 45° to 50° C. for 4 hours. To the reaction mixture was added 10 ml of diethyl ether, and crystals were collected by filtration and washed with 12 ml of water to obtain 230 mg (yield 86.6%) of ethyl 7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate. The physical properties of this compound were identical with those of the compound obtained in Example 64.
Name
ethyl 7-benzenesulfonyl-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate
Quantity
300 mg
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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Cl.Cl.[NH2:3][CH:4]1[CH2:8][CH2:7][NH:6][CH2:5]1.C(N(CC)CC)C.C1(S([C:25]2[N:34]=[C:33]3[C:28]([C:29](=[O:48])[C:30]([C:43]([O:45][CH2:46][CH3:47])=[O:44])=[CH:31][N:32]3[C:35]3[CH:40]=[CH:39][C:38]([F:41])=[CH:37][C:36]=3[F:42])=[CH:27][C:26]=2[F:49])(=O)=O)C=CC=CC=1.C(OCC)C>C(O)C>[NH2:3][CH:4]1[CH2:8][CH2:7][N:6]([C:25]2[N:34]=[C:33]3[C:28]([C:29](=[O:48])[C:30]([C:43]([O:45][CH2:46][CH3:47])=[O:44])=[CH:31][N:32]3[C:35]3[CH:40]=[CH:39][C:38]([F:41])=[CH:37][C:36]=3[F:42])=[CH:27][C:26]=2[F:49])[CH2:5]1 |f:0.1.2|
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Inputs
Step One
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Name
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|
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Quantity
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120 mg
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Type
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reactant
|
|
Smiles
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Cl.Cl.NC1CNCC1
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Step Two
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Name
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Quantity
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250 mg
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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ethyl 7-benzenesulfonyl-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate
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Quantity
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300 mg
|
|
Type
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reactant
|
|
Smiles
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C1(=CC=CC=C1)S(=O)(=O)C1=C(C=C2C(C(=CN(C2=N1)C1=C(C=C(C=C1)F)F)C(=O)OCC)=O)F
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Step Four
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C(C)OCC
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Step Five
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added
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CUSTOM
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Type
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CUSTOM
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Details
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to form a solution
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CUSTOM
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Type
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CUSTOM
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Details
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the resulting mixture was subjected to reaction at 45° to 50° C. for 4 hours
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Duration
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4 h
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FILTRATION
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Type
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FILTRATION
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Details
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were collected by filtration
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WASH
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Type
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WASH
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Details
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washed with 12 ml of water
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
NC1CN(CC1)C1=C(C=C2C(C(=CN(C2=N1)C1=C(C=C(C=C1)F)F)C(=O)OCC)=O)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 230 mg | |
| YIELD: PERCENTYIELD | 86.6% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
